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Compound of Interest

Compound Name: GSK2945

Cat. No.: B1443831

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of GSK2945,
a selective Rev-Erba antagonist. Adherence to this protocol will ensure the accurate and
reproducible preparation of GSK2945 for use in various in vitro and in vivo experimental
settings.

Compound Information

GSK2945 and its hydrochloride salt are commonly used to study the role of the nuclear
receptor Rev-Erba in regulating circadian rhythms, inflammation, and metabolism.[1][2] The
choice between the free base and the hydrochloride salt may depend on experimental
requirements, with the salt form often providing greater stability.[3]

Table 1: Chemical and Physical Properties of GSK2945 and GSK2945 Hydrochloride
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Property GSK2945 GSK2945 Hydrochloride
Not explicitly stated, refers to

CAS Number 1438071-12-5
free base

Molecular Formula C20H18CI2N202S C20H19CIsN202S

Molecular Weight 421.34 g/mol [4] 457.8 g/mol [2]

Appearance Solid Powder[4] Crystalline Solid

Purity >98% (HPLC)[4] Typically >99%

Solubility and Storage

Proper dissolution and storage are critical for maintaining the integrity and activity of GSK2945.
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions for in vitro use.

Table 2: Solubility and Recommended Storage Conditions

Parameter Specification

Solubility in DMSO 10 mM[4]

Powder Storage -20°C for up to 3 years|[2]
Stock Solution Storage -80°C for up to 1 year[2]

Note: The free form of the compound may be prone to instability; the stable salt form
(GSK2945 hydrochloride) is advisable for consistent biological activity.[3]

Experimental Protocols

Materials and Equipment
e GSK2945 or GSK2945 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM GSK2945 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK2945 hydrochloride
(MW: 457.8 g/mol ). Adjust calculations accordingly if using the free base (MW: 421.34 g/mol).

» Pre-weighing Preparation: Before opening the vial of GSK2945, allow it to equilibrate to
room temperature for at least 15-20 minutes to prevent condensation of moisture onto the
powder.

» Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh the desired amount of GSK2945 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.578 mg of the compound.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
GSK2945 powder. To continue the example, add 1 mL of DMSO to the 4.578 mg of
GSK2945 hydrochloride.

o Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be
used to aid dissolution if precipitation is observed.[1][3] Visually inspect the solution to
ensure it is clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[2]

Preparation of Working Solutions
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For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final
working concentration in the appropriate cell culture medium. A typical working concentration
for GSK2945 in cellular assays is 20 uM.[1][2]

Example Dilution: To prepare 1 mL of a 20 uM working solution from a 10 mM stock:

» Calculate the volume of stock solution needed: (10 mM) * V1 = (20 uyM) * (1 mL) =>V1 =2
ML.

e Add 2 pL of the 10 mM GSK2945 stock solution to 998 pL of cell culture medium.
e Mix thoroughly by gentle pipetting or vortexing before adding to the cells.

It is crucial to prepare fresh working solutions from the frozen stock for each experiment to
ensure consistent results.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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